Cas no 89939-60-6 (7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile)

7-Hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with hydroxyl, methyl, and cyano functional groups. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The hydroxyl group enhances solubility and provides a site for further derivatization, while the cyano moiety offers versatility in nucleophilic addition reactions. The methyl substitution contributes to stability and modulates electronic properties. Its well-defined heterocyclic framework makes it a valuable intermediate for developing bioactive molecules, particularly in medicinal chemistry for kinase inhibitors or antimicrobial agents. The compound’s purity and consistent performance are critical for reproducible research and industrial-scale applications.
7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile structure
89939-60-6 structure
Product Name:7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:89939-60-6
MF:C8H6N4O
MW:174.159440517426
CID:1081309
PubChem ID:2819027
Update Time:2025-10-31

7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • BUTTPARK 134\40-75
    • 5-methyl-3-cyano-7-hydroxypyrazolo[1,5-a]pyrimidine
    • 5-Methyl-7-hydroxy-pyrazolo<1,5-a>pyrimidin-carbonsaeure-(3)-nitril
    • 5-methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 7-hydroxy-5-methylpyrazolo<1,5-a>pyrimidine-3-carbonitrile
    • HMS554A11
    • 7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
    • 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • DTXSID20384798
    • Oprea1_045195
    • 3-Cyano-5-methyl-7-hydroxypyrazolo[1,5-a]pyrimidine
    • BDBM50533313
    • VS-03702
    • CS-0080895
    • DTXSID901166002
    • SCHEMBL16077836
    • 89939-60-6
    • J-519268
    • BUTTPARK 134\\40-75
    • AMY1743
    • 5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • MFCD07774548
    • KM 00650
    • 4,7-Dihydro-5-methyl-7-oxopyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • MFCD00122900
    • 158664-14-3
    • Maybridge1_004411
    • CHEMBL4448240
    • starbld0023105
    • SCHEMBL18343696
    • EN300-1129692
    • AKOS005518553
    • 5-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • AKOS005068347
    • STK597509
    • STL164013
    • BBL013204
    • DB-153126
    • BUTTPARK 13440-75
    • G32558
    • 4,7-Dihydro-5-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-hydroxy-5-methyl-
    • 5-methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • MDL: MFCD07774548
    • Inchi: 1S/C8H6N4O/c1-5-2-7(13)12-8(11-5)6(3-9)4-10-12/h2,4,10H,1H3
    • InChI Key: BURYOVHUIIUWEU-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C2C(C#N)=CNN21

Computed Properties

  • Exact Mass: 174.05400
  • Monoisotopic Mass: 174.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 74.21000
  • LogP: 0.61498

7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Pricemore >>

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